(E)-2-((2-(1H-benzo[d]imidazol-2-yl)hydrazono)methyl)-1-isobutyl-1H-benzo[d]imidazole

• IUPAC Name: N-[(E)-[1-(2-methylpropyl)benzimidazol-2-yl]methylideneamino]-1H-benzimidazol-2-amine
• InChI: InChI=1S/C19H20N6/c1-13(2)12-25-17-10-6-5-9-16(17)21-18(25)11-20-24-19-22-14-7-3-4-8-15(14)23-19/h3-11,13H,12H2,1-2H3,(H2,22,23,24)/b20-11+
• InChI Key: LXLRKXSWZSSPDT-RGVLZGJSSA-N
• Canonical SMILES: CC(C)CN1C2=CC=CC=C2N=C1C=NNC3=NC4=CC=CC=C4N3
• Isomeric SMILES: CC(C)CN1C2=CC=CC=C2N=C1/C=N/NC3=NC4=CC=CC=C4N3
• Molecular Formula: C19H20N6
• Molecular Weight: 332.4 g/mol

Description

(E)-2-((2-(1H-benzo[d]imidazol-2-yl)hydrazono)methyl)-1-isobutyl-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C19H20N6 and its molecular weight is 332.411. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

One of the notable applications of benzimidazole derivatives, which share a structural similarity to the compound , is in the field of corrosion inhibition. Studies have shown that these compounds, including those like 5,6-bis(2-(1H-benzo[d]imidazol-2-yl)hydrazono)hexane-1,2,3,4-tetraol (BIHT), exhibit significant efficiency in inhibiting corrosion on metal surfaces such as oil-field N80 steel in acidic environments. The inhibition process involves the adsorption of these compounds on the steel surface, adhering to the Langmuir adsorption isotherm model. Various techniques such as SEM, EDX, AFM, and XPS have been employed to characterize the steel surfaces after treatment, providing insights into the protective layer formed by these inhibitors. Theoretical studies using DFT and molecular dynamics simulations have further supported these findings (Yadav, Sarkar, & Obot, 2016).

Ferroelectric and Antiferroelectric Properties

Research has also explored the ferroelectric and antiferroelectric properties of benzimidazole derivatives. These properties are significant for applications in memory devices, sensors, and actuators. For example, compounds containing the imidazole unit, which is chemically stable and common in biological systems, have shown high electric polarization at room temperature. Certain derivatives have demonstrated robust ferroelectric switching, which is essential for the development of lead- and rare-metal-free ferroelectric devices. This research opens up new avenues for the systematic exploration of various structure-property relationships and domain engineering in these materials (Horiuchi et al., 2012).

Antimicrobial and Anticancer Activities

Benzimidazole derivatives have also been studied for their biological activities, including antimicrobial and anticancer properties. For instance, novel polysubstituted bis-azoles synthesized from bis-hydrazonoyl chloride have exhibited promising antimicrobial and anticancer activities. This highlights the potential of these compounds in pharmaceutical applications and the development of new therapeutic agents (Kheder & Farghaly, 2017).